molecular formula C16H14N4O2S B15106655 (2E)-2-(acetylimino)-N-(pyridin-3-ylmethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxamide

(2E)-2-(acetylimino)-N-(pyridin-3-ylmethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxamide

Cat. No.: B15106655
M. Wt: 326.4 g/mol
InChI Key: FJSJDROOAACTHN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2E)-2-(Acetylimino)-N-(pyridin-3-ylmethyl)-2,3-dihydro-1,3-benzothiazole-6-carboxamide is a benzothiazole derivative featuring a 2-acetylimino group, a pyridin-3-ylmethyl carboxamide substituent at position 6, and a dihydrothiazole ring. Benzothiazoles are privileged scaffolds in medicinal chemistry due to their diverse bioactivities, including kinase inhibition, antimicrobial, and anticancer properties .

Properties

Molecular Formula

C16H14N4O2S

Molecular Weight

326.4 g/mol

IUPAC Name

2-acetamido-N-(pyridin-3-ylmethyl)-1,3-benzothiazole-6-carboxamide

InChI

InChI=1S/C16H14N4O2S/c1-10(21)19-16-20-13-5-4-12(7-14(13)23-16)15(22)18-9-11-3-2-6-17-8-11/h2-8H,9H2,1H3,(H,18,22)(H,19,20,21)

InChI Key

FJSJDROOAACTHN-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NC1=NC2=C(S1)C=C(C=C2)C(=O)NCC3=CN=CC=C3

Origin of Product

United States

Comparison with Similar Compounds

Key Structural Analog: 2-Acetamido-N-[3-(Pyridin-2-ylamino)propyl]benzo[d]thiazole-6-carboxamide (22)

Structural Similarities :

  • Both compounds share a benzothiazole core with a 6-carboxamide group.
  • The acetamido/imino group at position 2 is conserved.

Differences :

  • The target compound has a pyridin-3-ylmethyl group, while 22 uses a pyridin-2-ylamino propyl linker.
  • The dihydrothiazole ring in the target compound may enhance conformational rigidity compared to 22 ’s fully aromatic benzothiazole .

Other Heterocyclic Analogs

  • Pyrido[2,3-d]pyrimidine derivatives (): Feature fused pyrimidine-pyridine cores but lack the benzothiazole scaffold. These compounds often target nucleotide-binding enzymes .
  • Benzofuran and Isoindoloquinazolinone derivatives (): Structurally distinct but share carboxamide and aromatic heterocyclic motifs. These are often explored for antimicrobial or anti-inflammatory activities .

Quantitative Structural Similarity Analysis

Using chemoinformatic similarity coefficients (e.g., Tanimoto index), the target compound demonstrates moderate similarity (~60–70%) to 22 due to conserved benzothiazole and carboxamide groups. Differences in substituent chemistry (pyridin-3-ylmethyl vs. pyridin-2-ylamino propyl) reduce the similarity score .

Table 1: Comparison of Key Analogs

Compound Name Core Structure Substituents (Position) Biological Activity (IC50) Structural Similarity (Tanimoto)
Target Compound Dihydrobenzothiazole 2-Acetylimino, 6-Pyridin-3-ylmethyl Not reported Reference (100%)
22 () Benzothiazole 2-Acetamido, 6-Pyridin-2-ylpropyl BRAFV600E: 7.9 μM ~65%
Pyrido[2,3-d]pyrimidine () Pyrido-pyrimidine Chlorophenyl, Methyl esters Not reported <30%
Benzofuranone () Benzofuran Methyl, Isoxazolyl Antimicrobial (assumed) <25%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.